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Compound of Interest

Compound Name: (Rac)-PAT-494

Cat. No.: B15570977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-PAT-494 is a potent, type II inhibitor of autotaxin (ATX), a key enzyme responsible for the

production of lysophosphatidic acid (LPA) in the blood. By inhibiting ATX, (Rac)-PAT-494
effectively reduces the levels of LPA, a signaling lipid implicated in a variety of physiological

and pathological processes. The ATX-LPA signaling axis plays a significant role in cancer

progression, fibrosis, and inflammation, making (Rac)-PAT-494 a valuable tool for research in

these areas. These application notes provide detailed protocols for the preparation of (Rac)-
PAT-494 stock solutions for use in in vitro and in vivo studies.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of (Rac)-PAT-494 is essential for

its proper handling and use in experimental settings.
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Property Value

Chemical Formula C₂₀H₁₆FN₃O₂

Molecular Weight 349.37 g/mol

CAS Number 1781233-72-4 (racemate)

Appearance Crystalline solid

Purity ≥98%

Experimental Protocols
Safety Precautions
Before handling (Rac)-PAT-494, it is crucial to review the available safety information. As with

any chemical compound, appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves, should be worn at all times. Work should be conducted in a

well-ventilated area or a chemical fume hood.

General Handling Precautions:

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

In case of accidental exposure, rinse the affected area with copious amounts of water and

seek medical advice.

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (Rac)-PAT-494 in dimethyl

sulfoxide (DMSO).

Materials:

(Rac)-PAT-494 solid
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Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Weighing the Compound: Accurately weigh out a specific amount of (Rac)-PAT-494 solid

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.49 mg of (Rac)-PAT-494.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 349.37 g/mol = 0.00349 g = 3.49 mg

Dissolving the Compound: Add the weighed (Rac)-PAT-494 to a sterile microcentrifuge tube

or amber glass vial. Add the appropriate volume of anhydrous DMSO to achieve a final

concentration of 10 mM. In this example, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube or vial and vortex thoroughly until the

solid is completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may be

used to aid dissolution if necessary. Visually inspect the solution to ensure no particulate

matter remains.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for

short-term storage (days to weeks).[1] Protect from light.
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Visualization of Key Processes
Autotaxin-LPA Signaling Pathway
The following diagram illustrates the central role of Autotaxin (ATX) in the production of

Lysophosphatidic Acid (LPA) and the subsequent activation of downstream signaling pathways.

(Rac)-PAT-494 acts by inhibiting ATX, thereby blocking this cascade.
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Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of (Rac)-PAT-494.

Experimental Workflow: Preparing (Rac)-PAT-494 Stock
Solution
This diagram outlines the key steps for the accurate and safe preparation of a (Rac)-PAT-494
stock solution.
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Start: Obtain (Rac)-PAT-494
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for long-term use
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Caption: Workflow for the preparation of a (Rac)-PAT-494 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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